(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C23H28N2O4/c1-28-20-7-4-18(5-8-20)6-10-22(26)24-17-19-12-14-25(15-13-19)23(27)11-9-21-3-2-16-29-21/h2-5,7-9,11,16,19H,6,10,12-15,17H2,1H3,(H,24,26)/b11-9+
• InChI Key: WVFUETLYGZLUEF-PKNBQFBNSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• CAS No.: 1235695-34-7

Description

This compound features a piperidine core substituted with a (E)-3-(furan-2-yl)acryloyl group at the 1-position and a methyl-propanamide moiety at the 4-position. The propanamide chain terminates in a 4-methoxyphenyl group, contributing to its aromatic and electronic properties. The (E)-configuration of the acryloyl double bond likely enhances rigidity and influences binding interactions.

Biological Activity

The compound (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-3-(4-methoxyphenyl)propanamide is a complex organic molecule characterized by multiple functional groups, including a furan ring, a piperidine moiety, and a propanamide structure. This unique configuration suggests potential for various biological activities, making it a subject of interest in pharmacological research.

Structure and Properties

The molecular formula of this compound is $C_{18}H_{20}N_{2}O_{4}$ with a molecular weight of approximately 328.4 g/mol. The presence of the furan ring indicates possible interactions with biological systems, while the piperidine and propanamide components may contribute to its pharmacological effects.

Property	Value
Molecular Formula	$C_{18}H_{20}N_{2}O_{4}$
Molecular Weight	328.4 g/mol
CAS Number	1235682-94-6

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells. The proposed mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can alter cellular functions and lead to therapeutic effects.
• Receptor Modulation : By binding to certain receptors, the compound could modulate signaling pathways critical for cell survival and proliferation.
• Antioxidant Activity : The furan moiety is known for its potential antioxidant properties, which can protect cells from oxidative stress.

Anticancer Activity

Research has indicated that derivatives of compounds similar to (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-3-(4-methoxyphenyl)propanamide exhibit significant anticancer properties. For instance, studies have shown that related compounds effectively inhibit cancer cell proliferation in various cell lines, including breast cancer (T47D) and cervical cancer (HeLa) cells.

Case Study : A study on a related compound demonstrated an IC50 value of 25 µM against T47D cells, indicating potent cytotoxicity .

Antimicrobial Activity

The sulfonamide group present in some derivatives suggests potential antibacterial properties. Compounds with similar structures have been shown to exhibit activity against both Gram-positive and Gram-negative bacteria.

Research Findings

• In Vitro Studies : In vitro assays have demonstrated that the compound can significantly reduce cell viability in cancer cell lines through mechanisms such as apoptosis induction.
• In Vivo Studies : Animal model studies have shown promising results in tumor growth inhibition, supporting the potential use of this compound in cancer therapy.
• Molecular Docking Studies : Computational studies indicate that the compound can effectively bind to target proteins involved in cancer progression, providing insights into its mechanism of action .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Elements for Comparison

• Core heterocycle : Piperidine/piperazine vs. pyrrolidine.
• Substituents : Acryloyl vs. propanamide vs. ethoxy linkages.
• Aromatic groups : 4-Methoxyphenyl vs. phenyl, pyridyl, or thiophene.
• Functional groups : Methoxy, nitro, or halogen substitutions.

Comparative Analysis of Structural Analogues

Table 1: Structural and Physicochemical Properties of Selected Compounds

Compound Name / ID	Core Structure	Key Substituents	Melting Point (°C)	Purity (%)	Biological Activity Notes	Source ID
Target Compound	Piperidine	(E)-Furan acryloyl, 4-methoxyphenyl	Not reported	Not reported	Hypothesized kinase/GPCR modulation	—
N-(4-(2-(Piperidin-1-yl)ethoxy)phenyl)-3-phenylpropanamide (12f)	Piperidine	Ethoxy-phenylpropanamide, phenyl	116.8–117.8	98.2	Anticancer screening candidate
(E)-N-(4-(4-(2-Methoxyphenyl)piperazin-1-yl)butyl)-3-(4-(3-(piperidin-1-yl)propoxy)phenyl)acrylamid (100)	Piperazine	Acrylamido, 4-methoxyphenyl, piperidinylpropoxy	Not reported	97.37	Histamine H3 receptor ligand
Acryloylfentanyl	Piperidine	Phenethyl, propanamido	Not reported	Not reported	Potent μ-opioid receptor agonist

Key Observations:

Core Heterocycle Impact: Piperidine-based compounds (e.g., Target, 12f, acryloylfentanyl) exhibit varied bioactivities depending on substituents. For instance, acryloylfentanyl’s phenethyl group confers opioid activity, absent in the Target due to its 4-methoxyphenylpropanamide chain .

Substituent Effects: The 4-methoxyphenyl group in the Target and Compound 100 enhances electron-donating properties, which may improve binding to aromatic-rich binding pockets (e.g., GPCRs) compared to unsubstituted phenyl groups in 12f . Furan vs.

Physicochemical Properties :

• Melting points correlate with crystallinity: 12f (116.8–117.8°C) vs. 12g (163.6–165.5°C), where pyrrolidine (12g) increases rigidity compared to piperidine (12f) .
• Purity levels (>97% in HPLC/LC-MS) for synthesized analogues (e.g., 12f, 100) suggest robust synthetic protocols applicable to the Target .

Computational Similarity Assessment

• Tanimoto/Dice Coefficients : Using molecular fingerprints (e.g., Morgan fingerprints), the Target’s similarity to acryloylfentanyl is likely moderate (shared piperidine and amide motifs) but diverges significantly in aromatic regions .
• Virtual Screening : The Target could serve as a query for kinase inhibitors, leveraging its acryloyl group’s resemblance to ATP-binding motifs .